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Compound of Interest

Compound Name: CpCo(CO)2

Cat. No.: B8544727 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Cyclopentadienylcobalt Dicarbonyl (CpCo(CO)2). It is intended for

researchers, scientists, and drug development professionals to ensure the safe and effective

use of this compound in a laboratory setting.

Chemical and Physical Properties

Cyclopentadienylcobalt dicarbonyl, abbreviated as CpCo(CO)2, is a dark red, air-sensitive

liquid organocobalt compound.[1] It is soluble in common organic solvents but insoluble in

water.[1] Due to its toxic and flammable nature, stringent safety measures are imperative

during its handling and disposal.[2][3]

Property Value

Molecular Formula (C5H5)Co(CO)2

Appearance Dark red to black liquid[1]

Boiling Point 139-140 °C[2]

Flash Point 26.7 °C (80.1 °F)[1]

Density 1.35 g/cm³[1]

Storage Temperature 2-8 °C[2]
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Hazard Identification and Personal Protective Equipment (PPE)

CpCo(CO)2 is classified as a hazardous substance. It is flammable, toxic if swallowed, in

contact with skin, or inhaled, and may cause allergic skin or respiratory reactions.[3] Long-term

exposure may have adverse health effects. Therefore, adherence to the following PPE

guidelines is mandatory.

Hazard Required Personal Protective Equipment

Inhalation

Use only in a well-ventilated area, preferably in

a chemical fume hood.[4] If exposure limits are

exceeded, a full-face respirator with appropriate

cartridges (e.g., type ABEK) is necessary.[5]

Skin Contact

Wear fire/flame resistant and impervious

clothing.[4] Chemical-resistant gloves (e.g.,

nitrile) must be worn and inspected before each

use.[4][5][6] Contaminated clothing should be

removed immediately and washed before reuse.

[2]

Eye Contact

Wear tightly fitting safety goggles with side-

shields.[4] A face shield is required when there

is a risk of splashing.[5][6]

Fire Hazard

Keep away from heat, sparks, open flames, and

other ignition sources.[4][7] Use explosion-proof

electrical and ventilating equipment.[4] Use non-

sparking tools.[4]

Experimental Workflow for Handling CpCo(CO)2

The following diagram outlines the standard operating procedure for the safe handling of

CpCo(CO)2 from procurement to disposal.
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CpCo(CO)2 Safe Handling Workflow

Preparation

Handling

Post-Handling

Waste Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Assemble and inspect all required PPE

Prepare all necessary equipment and reagents

Work within a designated area

Begin Experiment

Use non-sparking tools

Dispense CpCo(CO)2 carefully

Keep container tightly closed when not in use

Decontaminate work area

End Experiment

Remove and properly store or dispose of PPE

Wash hands thoroughly

Collect waste in a suitable, closed, and labeled container

Generate Waste

Dispose of as hazardous waste according to institutional and governmental regulations

Click to download full resolution via product page

Caption: A flowchart outlining the key procedural steps for the safe handling of CpCo(CO)2.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b8544727?utm_src=pdf-body-img
https://www.benchchem.com/product/b8544727?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8544727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocols
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

and ignition sources.[2][4] The recommended storage temperature is 2-8°C.[2]

Store the container tightly closed to prevent degradation from prolonged exposure to air.[2]

Handling and Use:

All handling of CpCo(CO)2 must be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[4]

Ensure that an eyewash station and safety shower are readily accessible.[5]

Wear the appropriate PPE as detailed in the table above.

Use non-sparking tools and explosion-proof equipment to prevent ignition.[4]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Avoid inhalation of vapors or mist.[2]

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke in the handling area.[4]

Accidental Release Measures:

In case of a spill, immediately evacuate the area and remove all ignition sources.[4]

Ventilate the area of the spill or leak.

For small spills, absorb the material with an inert, non-combustible absorbent material (e.g.,

sand, earth, vermiculite).[3][5]
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Collect the absorbed material and place it in a suitable, closed container for disposal.[4]

For large spills, prevent the material from entering sewers or waterways.[5] Contain the spill

and follow the same collection procedure as for a small spill.

Do not use combustible materials, such as saw-dust, for cleanup.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[7]

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with

plenty of water for at least 15 minutes. Seek immediate medical attention.[7]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, also

under the eyelids. Immediately call an ophthalmologist.[2]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Disposal Plan:

All waste containing CpCo(CO)2 must be treated as hazardous waste.

Collect waste in a suitable, closed, and properly labeled container.[4] Do not mix with other

waste.

Dispose of the waste through a licensed waste disposal contractor in accordance with all

applicable local, state, and federal regulations.[3][4][5]

Empty containers may retain product residue and should be handled as hazardous waste.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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